Cas no 1462-78-8 ( )

• Product Name: &nbsp
• CAS No: 1462-78-8
• MF: C₁₂H₂₂Cl₂N₂O₂
• MW: 297.221281528473
• CID: 903663
• PubChem ID: 352583
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-N,N-bis(2-chloroethyl)-4-methylpentanamide
• 2-Acetamino-isocapronsaeure-[bis-(2-chlor-ethyl)-amid]
• 2-Acetamino-isocapronsaeure-< bis-(2-chlor-ethyl)-amid>
• AC1L70NI
• NSC527143
• N~2~-Acetyl-N,N-bis(2-chloroethyl)leucinamide
• 2-acetamido-N,N-bis(2-chloroethyl)-4-methyl-pentanamide
• 1462-78-8
• DTXSID90326342
• DS-003891
• NSC-527143
• &nbsp;

• Inchi： 1S/C12H22Cl2N2O2/c1-9(2)8-11(15-10(3)17)12(18)16(6-4-13)7-5-14/h9,11H,4-8H2,1-3H3,(H,15,17)
• InChI Key： VCBNBXWKUQOFNK-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C(C(CC(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 296.10606
• Monoisotopic Mass: 296.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.484
• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives